Cas no 1247753-40-7 (2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine)

• Product Name: 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine
• CAS No: 1247753-40-7
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• MDL: MFCD16777320
• CID: 4691110
• Update Time: 2025-08-05

2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-fluorophenoxy)-6-methylpyrimidine
• 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine

• MDL： MFCD16777320
• Inchi： 1S/C11H8ClFN2O/c1-7-5-10(15-11(12)14-7)16-9-4-2-3-8(13)6-9/h2-6H,1H3
• InChI Key： KEYWCRMLLMCNMJ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=CC(=N1)OC1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 35

Additional information on 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine

2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine (CAS No: 1247753-40-7)

2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine is a highly specialized organic compound with the CAS registry number 1247753-40-7. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The molecule is characterized by its unique substitution pattern, featuring a chlorine atom at position 2, a 3-fluorophenoxy group at position 4, and a methyl group at position 6. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The synthesis of 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine involves advanced organic chemistry techniques, including nucleophilic aromatic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using computational chemistry methods, such as density functional theory (DFT), to predict its electronic properties and reactivity under various conditions.

One of the most promising applications of 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine lies in its potential as a building block in medicinal chemistry. Its pyrimidine core is a common motif in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The presence of the chlorine and fluorine atoms introduces electron-withdrawing effects, enhancing the molecule's ability to interact with biological targets.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthesis methods for 1247753-40-7. Scientists are investigating the use of microwave-assisted synthesis and catalytic systems to reduce reaction times and minimize waste. These efforts align with global initiatives to promote environmentally friendly chemical processes while maintaining high standards of product quality.

In terms of physical properties, 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250-300 nm, indicating its potential use in optoelectronic materials or sensors.

The compound's stability under various environmental conditions has also been a subject of recent research. Studies have shown that 1247753-40-7 is resistant to photodegradation and hydrolysis under neutral pH conditions, making it suitable for long-term storage and use in outdoor applications.

Furthermore, the integration of 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine into polymer matrices has opened new avenues for its application in advanced materials science. Researchers have demonstrated its ability to enhance the mechanical strength and thermal stability of polymeric composites, which could find applications in aerospace and automotive industries.

In conclusion, 2-Chloro-4-(3-fluorophenoxy)-6-methylpyrimidine (CAS No: 1247753-40-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.